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Compound of Interest

Compound Name: m-Carborane

Cat. No.: B099378

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial landscape for m-
carborane (1,7-dicarba-closo-dodecaborane), a versatile boron cluster with significant
potential in medicinal chemistry and materials science. This document details commercially
available grades, key suppliers, and essential experimental protocols for its handling,
purification, and analysis, empowering researchers to effectively source and utilize this unique
compound in their work.

Commercial Availability and Suppliers

m-Carborane is readily available from a range of chemical suppliers, catering to both research
and bulk requirements. Purity levels are typically high, with most suppliers offering grades of
98% or greater. While a "pharmaceutical grade” is not always explicitly defined by all vendors,
some suppliers indicate the availability of various grades, including those suitable for
pharmaceutical and biomedical applications.

Table 1: Commercial Suppliers of m-Carborane
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. . Available
Supplier Purity . CAS Number Notes
Quantities
Information Offers custom
. . 059,19,29,5 .
Biosynth available upon 10 16986-24-6 synthesis and
request 99 bulk inquiries.[1]
Thermo Scientific Formerly Alfa
_ >97.5%, 98% 29 16986-24-6
Chemicals Aesar.[2][3]
Provides detailed
Sigma-Aldrich ] ] safety and
98% Inquire for details  16986-24-6 ]
(Merck) handling
information.[4][5]
Santa Cruz ] ]
_ =298% Inquire for details  16986-24-6
Biotechnology
Information
Matrix Scientific available upon 1.00¢g 16986-24-6
request
Offers various
grades (Mil
Spec, ACS, Provides
Reagent, ) customization of
] Custom sizes ]
Nanochemazone  Technical, Food, ) 16986-24-6 parameters like
] available )
Agricultural, purity and
Pharmaceutical, particle size.[6]
Optical, USP,
EP/BP)
: 259, 50g, 100g,
UCHEM 98% min 16986-24-6
500g, bulk
Specializes in
boron
>96% (for 1 g minimum (for compounds,
Katchem o o 16986-24-6 ) )
derivatives) derivatives) including m-
carborane
derivatives.[7]
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Note: Pricing information is subject to change and is best obtained directly from the suppliers.

Experimental Protocols

The following protocols are derived from published research and provide guidance on common
experimental procedures involving m-carborane and its derivatives.

General Handling and Storage

m-Carborane and its derivatives are typically air-stable solids.[2] However, as with any
chemical reagent, appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn. For reactions requiring anhydrous conditions,
standard Schlenk line or glovebox techniques are recommended. All manipulations should be
carried out under an inert atmosphere such as nitrogen or argon.[2]

Storage: m-Carborane should be stored in a tightly sealed container in a cool, dry place.[6]
Some suppliers recommend storage at 2-8°C.[4][5]

Synthesis of Di-branched m-Carborane Derivatives

This protocol describes a general method for the synthesis of di-branched m-carborane
derivatives at the 9,10-vertices, which is a common strategy for creating building blocks for
larger molecules.[2]

Materials:

9,10-diiodo-m-carborane

Grignard reagent (e.g., allylmagnesium chloride)

[PACI2(PPhs)2] (catalyst)

Cul (co-catalyst)

Anhydrous THF

Procedure:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b099378?utm_src=pdf-body
https://www.benchchem.com/product/b099378?utm_src=pdf-body
https://www.mdpi.com/1420-3049/25/12/2814
https://www.mdpi.com/1420-3049/25/12/2814
https://www.benchchem.com/product/b099378?utm_src=pdf-body
https://www.nanochemazone.com/product/m-carborane-powder/
https://pubs.acs.org/doi/10.1021/acs.inorgchem.5c04879
https://pmc.ncbi.nlm.nih.gov/articles/PMC12490465/
https://www.benchchem.com/product/b099378?utm_src=pdf-body
https://www.benchchem.com/product/b099378?utm_src=pdf-body
https://www.mdpi.com/1420-3049/25/12/2814
https://www.benchchem.com/product/b099378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve 9,10-diiodo-m-
carborane in anhydrous THF.

e Cool the solution to 0°C in an ice-water bath.

o Add the Grignard reagent dropwise to the stirred solution.

 After stirring at room temperature for 30 minutes, add the [PdCI2(PPhs)z] and Cul catalysts.
» Heat the reaction mixture to reflux and stir overnight.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Upon completion, cool the reaction to room temperature and quench with a saturated
agueous solution of ammonium chloride.

o Extract the product with diethyl ether or ethyl acetate.

» Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by column chromatography on silica gel.

Purification by Column Chromatography

Column chromatography is a standard method for purifying m-carborane derivatives.

Stationary Phase: Silica gel Mobile Phase: A solvent system appropriate for the polarity of the

target compound, often a mixture of a non-polar solvent (e.g., hexane or heptane) and a more

polar solvent (e.g., ethyl acetate or dichloromethane). The exact ratio should be determined by
TLC analysis.

Procedure:
o Prepare a slurry of silica gel in the chosen mobile phase.
e Pack a chromatography column with the slurry.

 Dissolve the crude product in a minimal amount of the mobile phase or a suitable solvent.
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Load the sample onto the top of the silica gel column.

Elute the column with the mobile phase, collecting fractions.

Monitor the fractions by TLC to identify those containing the desired product.

Combine the pure fractions and remove the solvent under reduced pressure to yield the

purified product.

Analytical Methods for Purity Determination

Several analytical techniques are employed to assess the purity and confirm the identity of m-
carborane and its derivatives.

Table 2: Analytical Methods for m-Carborane
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Technique

Purpose

Key Observations

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Structure elucidation and purity

assessment

1H NMR and "B NMR are
essential for characterizing
carborane cages. The
chemical shifts and coupling
patterns provide detailed

structural information.

Mass Spectrometry (MS)

Molecular weight determination

and structural confirmation

Provides the mass-to-charge
ratio of the molecule,
confirming its molecular

formula.

High-Performance Liquid
Chromatography (HPLC)

Purity assessment and

separation of mixtures

A powerful technique for
determining the percentage
purity of a sample by

separating it from impurities.

Gas Chromatography (GC)

Purity assessment for volatile

compounds

Similar to HPLC, but used for
compounds that can be
vaporized without

decomposition.

Differential Scanning
Calorimetry (DSC)

Purity determination of high-

purity substances

This method can be used to
determine the purity of
substances that are 98% pure
or more by analyzing their

melting behavior.[8]

Infrared (IR) Spectroscopy

Functional group identification

Useful for identifying the
presence of specific functional
groups attached to the m-

carborane cage.

Visualizing Workflows and Relationships
m-Carborane Supply Chain
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The following diagram illustrates the typical supply chain for m-carborane, from its synthesis to
its application in a research laboratory.
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Caption: A flowchart of the m-carborane supply chain.

Decision Tree for m-Carborane Grade Selection

This diagram provides a decision-making framework for researchers to select the appropriate
grade of m-carborane based on their experimental needs.

m-Carborane Grade Selection
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Caption: A decision tree for selecting the appropriate m-carborane grade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b099378?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

